Cas no 2307779-13-9 (rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride)

• Product Name: rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride
• CAS No: 2307779-13-9
• MF: C₇H₁₄Cl₂N₄O
• MW: 241.118258953094
• MDL: MFCD30347887
• CID: 5239824
• PubChem ID: 122155905
• Update Time: 2025-07-31

rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3S,4S)-4-methoxypyrrolidin-3-yl]-2H-triazole;dihydrochloride
• 4-[(3S,4S)-4-methoxypyrrolidin-3-yl]-1H-1,2,3-triazole dihydrochloride
• Z2527330924
• rac-4-[(3R,4R)-4-methoxypyrrolidin-3-yl]-1H-1,2,3-triazole dihydrochloride
• rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride

• MDL： MFCD30347887
• Inchi： 1S/C7H12N4O.2ClH/c1-12-7-4-8-2-5(7)6-3-9-11-10-6;;/h3,5,7-8H,2,4H2,1H3,(H,9,10,11);2*1H/t5-,7+;;/m0../s1
• InChI Key： KBUVRXWCHPLYBQ-HKIOLEONSA-N
• SMILES： Cl.Cl.O(C)[C@@H]1CNC[C@H]1C1C=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 62.8

Additional information on rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride

Introduction to rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride (CAS No. 2307779-13-9)

Rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride (CAS No. 2307779-13-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound is a dihydrochloride salt of a triazole derivative, characterized by the presence of a methoxypyrrolidine moiety. The racemic nature of the compound implies the presence of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including antifungal, antibacterial, and antiviral properties. The methoxypyrrolidine group, on the other hand, is known for its ability to modulate various biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. The combination of these functional groups in rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride makes it a promising candidate for the development of novel therapeutic agents.

Recent studies have explored the potential of rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation and cognitive function, making the compound a potential candidate for the treatment of conditions such as depression and anxiety disorders.

In addition to its potential in neurological disorders, rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating inflammation and associated tissue damage.

The pharmacokinetic properties of rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as an oral therapeutic agent. The stability of the compound under physiological conditions has also been confirmed, further supporting its potential for clinical use.

Another area of interest is the potential use of rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride in cancer therapy. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of novel anticancer drugs.

The safety profile of rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride has been assessed through various toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, rac-4-(3R,4R)-4-methoxypyrrolidin-3-yl-1H-1,2,3-triazole dihydrochloride (CAS No. 2307779-13-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological disorders, inflammation-related diseases, and cancer. Ongoing research continues to explore its full potential and optimize its use in clinical settings.